Cas no 1343586-93-5 (Propanal, 3-[(2-bromophenyl)thio]-)

• Product Name: Propanal, 3-[(2-bromophenyl)thio]-
• CAS No: 1343586-93-5
• MF: C₉H₉BrOS
• MW: 245.136160612106
• CID: 5251412
• Update Time: 2025-06-11

Propanal, 3-[(2-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-[(2-bromophenyl)thio]-

• Inchi： 1S/C9H9BrOS/c10-8-4-1-2-5-9(8)12-7-3-6-11/h1-2,4-6H,3,7H2
• InChI Key： VGCKVPSOATXWFX-UHFFFAOYSA-N
• SMILES： C(=O)CCSC1=CC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Propanal, 3-[(2-bromophenyl)thio]-

Propanal, 3-[(2-bromophenyl)thio]- (CAS No. 1343586-93-5): A Comprehensive Overview in Modern Chemical Research

Propanal, 3-[(2-bromophenyl)thio]-, identified by the chemical compound code CAS No. 1343586-93-5, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a 3-[(2-bromophenyl)thio] substituent, has garnered attention due to its versatile applications in synthesizing complex molecules and its potential role in drug development.

The structural integrity of Propanal, 3-[(2-bromophenyl)thio] makes it a valuable intermediate in the creation of more intricate chemical entities. The presence of both an aldehyde group and a thioether moiety enhances its reactivity, making it a preferred choice for chemists exploring novel synthetic pathways. In recent years, this compound has been increasingly utilized in the development of bioactive molecules, particularly in the field of medicinal chemistry.

Recent studies have highlighted the utility of CAS No. 1343586-93-5 in designing novel therapeutic agents. Researchers have leveraged its unique structural features to develop compounds with potential applications in treating various diseases. For instance, the thioether group has been found to enhance binding affinity to biological targets, making it an attractive scaffold for drug design.

In the context of modern pharmaceutical research, Propanal, 3-[(2-bromophenyl)thio] plays a pivotal role in the synthesis of small-molecule inhibitors. These inhibitors are crucial for targeting specific enzymatic pathways involved in diseases such as cancer and inflammatory disorders. The bromophenyl moiety, in particular, has been shown to improve metabolic stability and bioavailability of drug candidates.

The synthesis of CAS No. 1343586-93-5 involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These methodologies not only highlight the compound's synthetic utility but also contribute to the broader field of organic synthesis by providing new strategies for constructing complex molecules.

One of the most compelling aspects of Propanal, 3-[(2-bromophenyl)thio] is its role as a building block for more sophisticated pharmacophores. By modifying its structure or incorporating it into larger molecules, researchers can explore new therapeutic avenues. This flexibility has led to its adoption in various interdisciplinary projects, where collaboration between chemists, biologists, and pharmacologists is essential.

The chemical properties of CAS No. 1343586-93-5 also make it an interesting subject for computational studies. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the molecular level. These insights are invaluable for designing drugs with enhanced efficacy and reduced side effects.

In conclusion, Propanal, 3-[(2-bromophenyl)thio]- (CAS No. 1343586-93-5) represents a fascinating compound with broad applications in chemical research and pharmaceutical development. Its unique structural features and reactivity make it a cornerstone in the synthesis of bioactive molecules. As research continues to evolve, this compound is likely to remain at the forefront of innovation in medicinal chemistry and beyond.